Cas no 1250166-85-8 (4-(1,3-thiazol-2-yl)oxan-4-amine)

• Product Name: 4-(1,3-thiazol-2-yl)oxan-4-amine
• CAS No: 1250166-85-8
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5967646
• PubChem ID: 61330275
• Update Time: 2025-06-16

4-(1,3-thiazol-2-yl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-4-(2-thiazolyl)-
• 4-(1,3-thiazol-2-yl)oxan-4-amine
• 1250166-85-8
• AKOS010584973
• CS-0231962
• EN300-1260037
• 4-(Thiazol-2-yl)tetrahydro-2H-pyran-4-amine

• Inchi： 1S/C8H12N2OS/c9-8(1-4-11-5-2-8)7-10-3-6-12-7/h3,6H,1-2,4-5,9H2
• InChI Key： WNIZZYWWSGQBKU-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=NC=CS2)(N)C1

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 304.0±42.0 °C(Predicted)
• pka: 6.47±0.20(Predicted)

Additional information on 4-(1,3-thiazol-2-yl)oxan-4-amine

Recent Advances in the Study of 4-(1,3-thiazol-2-yl)oxan-4-amine (CAS: 1250166-85-8) in Chemical Biology and Pharmaceutical Research

4-(1,3-thiazol-2-yl)oxan-4-amine (CAS: 1250166-85-8) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and oxane structural motifs, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 4-(1,3-thiazol-2-yl)oxan-4-amine to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improved the yield and purity of the compound, making it more viable for large-scale production. The researchers utilized a multi-step reaction sequence involving the condensation of thiazole derivatives with oxane precursors, followed by selective amine functionalization. This advancement addresses previous challenges related to scalability and cost-effectiveness.

In addition to synthetic improvements, recent investigations have explored the compound's mechanism of action. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-(1,3-thiazol-2-yl)oxan-4-amine exhibits potent inhibitory effects against bacterial enzymes involved in cell wall biosynthesis. The compound's thiazole moiety was found to interact with key amino acid residues in the active site of the target enzyme, leading to disruption of bacterial growth. These findings suggest its potential as a lead compound for developing new antibiotics, particularly against drug-resistant strains.

Another significant development is the exploration of 4-(1,3-thiazol-2-yl)oxan-4-amine in oncology research. Preclinical studies have indicated that the compound can modulate signaling pathways associated with tumor proliferation and apoptosis. For instance, a 2023 paper in Molecular Cancer Therapeutics highlighted its ability to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study reported that the compound induced apoptosis in cancer cell lines while exhibiting minimal cytotoxicity toward normal cells, underscoring its selectivity and therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of 4-(1,3-thiazol-2-yl)oxan-4-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Recent efforts have focused on prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic properties. For example, a 2024 study in the European Journal of Pharmaceutical Sciences explored the use of nanoparticle-based delivery systems to improve the compound's solubility and tissue distribution.

In conclusion, 4-(1,3-thiazol-2-yl)oxan-4-amine (CAS: 1250166-85-8) represents a versatile scaffold with broad applications in drug discovery and development. Recent advancements in its synthesis, mechanistic understanding, and therapeutic potential highlight its value as a candidate for further investigation. Future research should prioritize addressing the remaining challenges to facilitate its transition from the laboratory to clinical settings. The compound's unique structural features and multifaceted bioactivity make it a compelling subject for ongoing and future studies in the chemical biology and pharmaceutical fields.